3,5-Dibromo-4-ethylpyridin-2-amine

• IUPAC Name: 3,5-dibromo-4-ethylpyridin-2-amine
• InChI: InChI=1S/C7H8Br2N2/c1-2-4-5(8)3-11-7(10)6(4)9/h3H,2H2,1H3,(H2,10,11)
• InChI Key: OMSDMWJNRWWBON-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=C1Br)N)Br
• Molecular Formula: C7H8Br2N2
• DSSTOX Substance ID: DTXSID301297180
• Molecular Weight: 279.96 g/mol
• CAS RN: 867131-58-6

Description

“3,5-Dibromo-4-ethylpyridin-2-amine” is a chemical compound with the molecular formula C7H8Br2N2. It has a molecular weight of 279.96 g/mol. It is typically a solid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H8Br2N2/c1-2-4-5(8)3-11-7(10)6(4)9/h3H,2H2,1H3,(H2,10,11). This indicates that the molecule consists of a pyridine ring with bromine atoms at the 3 and 5 positions, an ethyl group at the 4 position, and an amine group at the 2 position.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 279.96 g/mol.

Scientific Research Applications

• Aminations and Intermediates : The amination of bromo-derivatives like 3-bromo-4-ethoxypyridine to produce 2-amino-4-ethoxypyridine and byproducts such as 2-amino-5-bromo-4-ethoxypyridine, likely via intermediates like 3,5-dibromo-4-ethoxypyridine, has been investigated (Pieterse & Hertog, 2010). Similar studies on the amination of isomeric dibromopyridines with potassium amide in liquid ammonia, leading to diaminopyridines, have also been reported (Streef & Hertog, 2010).

• Palladium-Catalyzed Reactions : Research on palladium-catalyzed aminocarbonylation reactions involving derivatives like 5-iodo- and 4,5-dibromo-2-methylpyridazin-3(2H)-ones has been conducted. These studies explore the synthesis of amides and other compounds through such reactions (Takács et al., 2012).

• Synthesis of 2-Aminopyridines : There's significant interest in the synthesis of 2-aminopyridines, which are key structural cores of bioactive natural products and medicinally important compounds. Studies have explored methods for their preparation, involving reactions between dibromopyridine and various amines (Bolliger et al., 2011).

• Photocatalytic Properties : Investigations into the use of amines in the synthesis of iodoplumbate hybrids have been carried out, highlighting their potential in photocatalytic applications, particularly for dye wastewater treatment under visible light irradiation (Liu et al., 2015).

• Chemoselective Suzuki-Miyaura Reactions : The use of 3,5-dibromo derivatives in chemoselective Suzuki-Miyaura reactions to create trisubstituted pyridines has been explored. These studies focus on synthesizing biologically relevant pyridine derivatives (Park et al., 2017).

• Formation of N-Oxides and Pyridylacetylenic Amines : Research has been conducted on the synthesis of N-oxides of pyridylacetylenic amines based on reactions involving 2-methyl-5-ethynylpyridine N-oxide and various amines, contributing to the understanding of the chemical properties and reactions of pyridine derivatives (Ikramov et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and rinsing cautiously with water for several minutes in case of eye contact (P305+P338+P351).